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Introduction

Conduritol B epoxide (CBE) is a potent, irreversible inhibitor of the lysosomal enzyme
glucocerebrosidase (GBA), also known as B-glucosidase.[1][2] This inhibitory action makes
CBE a valuable chemical tool for modeling Gaucher disease, a lysosomal storage disorder
caused by GBA deficiency, in various experimental systems, including zebrafish larvae.[1][3][4]
Gaucher disease is characterized by the accumulation of glucosylceramide and its cytotoxic
metabolite, glucosylsphingosine, leading to a range of clinical manifestations.[3][5] The
zebrafish model offers several advantages for studying such diseases, including rapid
development, optical transparency, and amenability to high-throughput screening.[6][7][8]

This document provides detailed application notes and protocols for the use of conduritol
epoxide in zebrafish larvae to induce a Gaucher-like phenotype, facilitating research into
disease mechanisms and the development of novel therapeutics.

Mechanism of Action and Cellular Pathway
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Conduritol B epoxide covalently binds to the active site of GBA, leading to its irreversible
inactivation.[1][5] This inhibition disrupts the normal lysosomal degradation of
glucosylceramide, causing its accumulation. Subsequently, glucosylceramide is converted to
the more cytotoxic glucosylsphingosine, which is implicated in the downstream pathological
effects observed in Gaucher disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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